Cas no 1797184-54-3 (3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide)

• Product Name: 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide
• CAS No: 1797184-54-3
• MF: C₁₉H₁₇NO₃S₂
• MW: 371.473182439804
• CID: 5370058
• Update Time: 2025-05-20

3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide

• Inchi： 1S/C19H17NO3S2/c1-14(21)15-6-4-7-18(11-15)25(22,23)20-12-16-5-2-3-8-19(16)17-9-10-24-13-17/h2-11,13,20H,12H2,1H3
• InChI Key： LNAWHVHVPPTMLN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2C2C=CSC=2)(=O)=O)=CC=CC(C(C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide

Professional Introduction to Compound with CAS No. 1797184-54-3 and Product Name: 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide

The compound with the CAS number 1797184-54-3 and the product name 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of an acetyl group, a thiophene ring, and a benzenesulfonamide moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiophene ring in this compound is a key structural element that imparts specific electronic and steric properties, making it a valuable scaffold for further chemical modifications. The benzenesulfonamide moiety is another critical component that influences the compound's solubility, bioavailability, and interactions with biological targets. These features make this compound a promising candidate for further investigation in various pharmacological contexts.

The acetyl group attached to the nitrogen atom in the molecule plays a crucial role in modulating its reactivity and biological activity. Acetyl groups are commonly found in many biologically active compounds and are known to participate in various biochemical pathways. In this context, the acetyl group in 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide may contribute to its ability to interact with specific enzymes or receptors, thereby influencing its pharmacological effects.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The combination of the thiophene ring, benzenesulfonamide, and acetyl group suggests that this molecule may have properties suitable for interacting with neurotransmitter receptors or other key proteins involved in neural signaling. Preliminary studies have indicated that derivatives of this class of compounds exhibit promising activity in models of neurodegenerative diseases, making them attractive candidates for further exploration.

In addition to its potential applications in neurology, this compound may also have relevance in other therapeutic areas. For instance, the sulfonamide moiety is known to be a versatile pharmacophore that has been widely used in the development of antibiotics, anti-inflammatory drugs, and anticancer agents. The presence of this group in 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide could contribute to its ability to modulate various biological processes, thereby expanding its therapeutic potential.

The synthesis of this compound involves a series of well-established organic reactions that highlight its accessibility for further modifications. The use of thiophene derivatives as starting materials allows for the introduction of diverse structural motifs, enabling chemists to tailor the properties of the final product. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

Recent advances in computational chemistry have also facilitated the study of this compound by allowing researchers to predict its behavior and interactions with biological targets with greater accuracy. Molecular modeling studies have shown that 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide can bind effectively to certain protein targets, suggesting that it may have therapeutic potential. These computational findings provide valuable insights into how this compound might function at a molecular level and guide future experimental investigations.

The development of new pharmaceuticals often relies on understanding how molecules interact with biological systems at a molecular level. The unique structural features of 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide, including its acetyl group, thiophene ring, and benzenesulfonamide moiety, make it an intriguing candidate for further study. By investigating how these components contribute to its biological activity, researchers can gain insights into how similar molecules might be designed for optimal therapeutic effects.

In conclusion, the compound with CAS number 1797184-54-3 and product name 3-acetyl-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers working on developing new drugs targeting neurological disorders and other therapeutic areas. Further studies are warranted to fully explore its pharmacological properties and therapeutic potential.